[2-(Diethylamino)-2-phenylethyl](methyl)amine

• CAS No.: 1021235-24-4
• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: N,N-diethyl-N'-methyl-1-phenylethane-1,2-diamine
• InChI: InChI=1S/C13H22N2/c1-4-15(5-2)13(11-14-3)12-9-7-6-8-10-12/h6-10,13-14H,4-5,11H2,1-3H3
• InChI Key: BLDHUBGINMQQCW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(CNC)C1=CC=CC=C1

Description

2-(Diethylamino)-2-phenylethylamine is a tertiary amine compound characterized by the presence of a diethylamino group attached to a phenylethyl backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Diethylamino)-2-phenylethylamine typically involves the alkylation of phenylethylamine with diethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium or potassium hydroxide. The reaction mixture is heated to reflux, and the product is isolated through distillation or crystallization.

Industrial Production Methods

In an industrial setting, the production of 2-(Diethylamino)-2-phenylethylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Diethylamino)-2-phenylethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides.

Reduction: Reduction reactions can convert the compound into secondary or primary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenated compounds and alkylating agents are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amine oxides, while reduction can produce secondary or primary amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, 2-(Diethylamino)-2-phenylethylamine is used as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential effects on cellular processes. It may interact with various biomolecules, influencing their activity and function.

Medicine

In medicine, 2-(Diethylamino)-2-phenylethylamine is investigated for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific pathways or receptors.

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)-2-phenylethylamine involves its interaction with molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering specific cellular responses. The exact pathways involved depend on the specific context and application.

Comparison with Similar Compounds

Similar Compounds

Phenylethylamine: A primary amine with a similar backbone but lacking the diethylamino group.

Diethylamine: A secondary amine with a simpler structure.

Methylamine: A primary amine with a single methyl group.

Uniqueness

2-(Diethylamino)-2-phenylethylamine is unique due to its combination of a phenylethyl backbone with a diethylamino group. This structure imparts distinct chemical properties and reactivity, making it valuable for specific applications that other similar compounds may not be suitable for.